Cas no 7065-57-8 (6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide)

6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide structure
7065-57-8 structure
Product Name:6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide
CAS No:7065-57-8
MF:C11H20N4O2S
MW:272.367100715637
CID:1745323
PubChem ID:5267579
Update Time:2025-04-21

6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide
    • 3-pyridinesulfonamide, 6-[2-(1,1-dimethylethyl)hydrazinyl]-N,N-dimethyl-
    • 6-(2-tert-butylhydrazinyl)-N,N-dimethylpyridine-3-sulfonamide
    • 7065-57-8
    • AKOS002776360
    • DTXSID10414593
    • N,N-dimethyl-6-(2-tert-butylhydrazinyl)pyridine-3-sulfonamide
    • Inchi: 1S/C11H20N4O2S/c1-11(2,3)14-13-10-7-6-9(8-12-10)18(16,17)15(4)5/h6-8,14H,1-5H3,(H,12,13)
    • InChI Key: NRRWRCNQQUNPNC-UHFFFAOYSA-N
    • SMILES: S(C1=CN=C(C=C1)NNC(C)(C)C)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 272.1309
  • Monoisotopic Mass: 272.130697
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.7
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.204
  • Boiling Point: 305°C at 760 mmHg
  • Flash Point: 138.3°C
  • Refractive Index: 1.553
  • PSA: 74.33

6-(2-tert-butylhydrazino)-N,N-dimethylpyridine-3-sulfonamide Related Literature

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